N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide

• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C20H18N2O3S/c1-24-13-6-7-17-15(9-13)12(11-25-17)8-19(23)22-20-16(10-21)14-4-2-3-5-18(14)26-20/h6-7,9,11H,2-5,8H2,1H3,(H,22,23)
• InChI Key: AKSBDUAEKCJKIQ-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)OC=C2CC(=O)NC3=C(C4=C(S3)CCCC4)C#N

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide, also known as TAK-915, is a novel compound that has shown potential in the treatment of cognitive disorders such as Alzheimer's disease. TAK-915 has been developed by Takeda Pharmaceutical Company Limited and is currently in the preclinical stage of development.

Mechanism of Action

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide works by binding to the alpha-7 nicotinic acetylcholine receptor, which is involved in various cognitive processes such as learning and memory. By modulating the activity of this receptor, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide enhances cognitive function and memory.
Biochemical and Physiological Effects:
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide has been found to have several biochemical and physiological effects. In preclinical studies, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide has been shown to increase the release of acetylcholine in the brain, which is a neurotransmitter involved in cognitive processes. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide has also been found to increase the expression of certain proteins that are involved in synaptic plasticity, which is the ability of the brain to form and strengthen connections between neurons.

Advantages and Limitations for Lab Experiments

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide has several advantages for use in lab experiments. It is a highly selective compound that specifically targets the alpha-7 nicotinic acetylcholine receptor, which makes it a useful tool for studying the role of this receptor in cognitive processes. However, one limitation of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

There are several future directions for research on N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide. One direction is to further investigate the safety and efficacy of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide in human clinical trials. Another direction is to explore the potential of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide in the treatment of other cognitive disorders such as schizophrenia and attention deficit hyperactivity disorder. Additionally, further research is needed to understand the long-term effects of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide on cognitive function and memory.

Synthesis Methods

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide is a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene with 2-bromo-5-methoxy-1-benzofuran in the presence of a palladium catalyst to produce the intermediate compound. The intermediate is then reacted with acetic anhydride and triethylamine to yield the final product, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide has been shown to have potential in the treatment of cognitive disorders such as Alzheimer's disease. In preclinical studies, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide has been found to improve cognitive function and memory in animal models. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-2-(5-methoxy-1-benzofuran-3-yl)acetamide works by modulating the activity of a specific receptor in the brain, known as the alpha-7 nicotinic acetylcholine receptor.